Cas no 4640-01-1 (triclosan methyl ether)
Triclosan methyl ether (TME) is a synthetic aromatic ether derived from triclosan, characterized by its methylated hydroxyl group. This modification enhances its stability and lipophilicity, making it suitable for applications requiring prolonged antimicrobial activity. TME exhibits broad-spectrum efficacy against bacteria and fungi, with reduced solubility in aqueous environments compared to triclosan, which can be advantageous in hydrophobic formulations. Its chemical structure ensures compatibility with organic matrices, such as polymers and coatings, where controlled release is desired. Analytical methods, including GC-MS and HPLC, are typically employed for quantification. TME is primarily utilized in industrial preservatives and material protection, where sustained antimicrobial performance is critical. Regulatory compliance varies by region due to its structural similarity to triclosan.
triclosan methyl ether structure
Product Name:triclosan methyl ether
CAS No:4640-01-1
MF:C13H9Cl3O2
MW:303.56836104393
MDL:MFCD04039700
CID:930351
PubChem ID:329754913
Update Time:2025-05-28
triclosan methyl ether Chemical and Physical Properties
Names and Identifiers
-
- triclosan methyl ether
- Triclosan-methyl
- 2,4-dichloro-1-(4-chloro-2-methoxyphenoxy)benzene
- Tox21_200199
- Triclosan methyl
- Methyltriclosan
- Benzene, 4-chloro-1-(2,4-dichlorophenoxy)-2-methoxy-
- NCGC00248561-01
- DS-19481
- Q1925612
- Methyl triclosan
- SCHEMBL676629
- DA-58722
- C13H9Cl3O2
- benzene, 2,4-dichloro-1-(4-chloro-2-methoxyphenoxy)-
- Triclosan-methyl ether 100 microg/mL in Acetonitrile
- 2,4,4'-Trichloro-4'-methoxydiphenyl ether
- TRICLOSAN-ME
- C75242
- 2,4,4'-Trichloro-2'-methoxydiphenyl ether
- AKOS030524102
- 5174UR1DP5
- HY-136441
- CAS-4640-01-1
- MFCD04039700
- NS00008093
- UNII-5174UR1DP5
- 5-Chloro-2-(2,4-dichlorophenoxy)anisole
- DTXSID0047874
- DTXCID0027850
- Triclosan-methyl, analytical standard
- Triclosan-methyl ether
- MTCS cpd
- BRD-K62328564-001-01-1
- NCGC00257753-01
- CHEMBL2325395
- CS-0129418
- 4-Chloro-1-(2,4-dichlorophenoxy)-2-methoxybenzene #
- 4640-01-1
-
- MDL： MFCD04039700
- Inchi： InChI=1S/C13H9Cl3O2/c1-17-13-7-9(15)3-5-12(13)18-11-4-2-8(14)6-10(11)16/h2-7H,1H3
- InChI Key： NLYDHBBTVWMLFD-UHFFFAOYSA-N
- SMILES： COC1=C(C=CC(=C1)Cl)OC2=C(C=C(C=C2)Cl)Cl
Computed Properties
- Exact Mass: 301.96700
- Monoisotopic Mass: 301.966813
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 18.5
Experimental Properties
- Color/Form: Colorless syrup
- Density: 1.38
- Boiling Point: 358.7°C at 760 mmHg
- Flash Point: 128.5°C
- Refractive Index: 1.588
- PSA: 18.46000
- LogP: 5.44770
triclosan methyl ether Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
triclosan methyl ether Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AI426-250mg |
triclosan methyl ether |
4640-01-1 | 97% | 250mg |
617CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AI426-50mg |
triclosan methyl ether |
4640-01-1 | 97% | 50mg |
107.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AI426-5g |
triclosan methyl ether |
4640-01-1 | 97% | 5g |
4939CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AI426-1g |
triclosan methyl ether |
4640-01-1 | 97% | 1g |
749.0CNY | 2021-07-13 | |
| Alichem | A019087251-1g |
2,4-Dichloro-1-(4-chloro-2-methoxyphenoxy)benzene |
4640-01-1 | 97% | 1g |
$156.00 | 2023-09-01 | |
| Alichem | A019087251-5g |
2,4-Dichloro-1-(4-chloro-2-methoxyphenoxy)benzene |
4640-01-1 | 97% | 5g |
$436.50 | 2023-09-01 | |
| Alichem | A019087251-10g |
2,4-Dichloro-1-(4-chloro-2-methoxyphenoxy)benzene |
4640-01-1 | 97% | 10g |
$735.00 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T134168-50mg |
triclosan methyl ether |
4640-01-1 | , | 50mg |
¥1462.90 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AI426-200mg |
triclosan methyl ether |
4640-01-1 | 97% | 200mg |
249.0CNY | 2021-07-13 | |
| TRC | T774275-10mg |
Triclosan Methyl Ether |
4640-01-1 | 10mg |
$ 141.00 | 2023-09-05 |
triclosan methyl ether Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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